Cas no 57704-10-6 ((S)-Bufuralol Hydrochloride)
(S)-Bufuralol Hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- (S)-Bufuralol Hydrochloride
- (1S)-2-(tert-butylamino)-1-(7-ethyl-1-benzofuran-2-yl)ethanol,hydrochloride
- l-Bufuralol Hydrochloride
- UNII-WS779TX56C
- Bufuralol (-)-hydrochloride [MI]
- Q27292801
- 2-BENZOFURANMETHANOL, .ALPHA.-(((1,1-DIMETHYLETHYL)AMINO)METHYL)-7-ETHYL-, HYDROCHLORIDE, (.ALPHA.S)
- AKOS030242483
- (-)-Bufuralol Hydrochloride
- 57704-10-6
- WS779TX56C
- (S)-Bufuralol HCl
- (1S)-2-(tert-butylamino)-1-(7-ethyl-1-benzofuran-2-yl)ethan-1-ol hydrochloride
- 2-Benzofuranmethanol, alpha-(((1,1-dimethylethyl)amino)methyl)-7-ethyl-, hydrochloride, (alphaS)
- (R)-Bufuralol Hydrochloride
- (1S)-2-(tert-butylamino)-1-(7-ethyl-1-benzofuran-2-yl)ethanol;hydrochloride
- Bufuralol hydrochloride, (-)-
-
- Inchi: 1S/C16H23NO2.ClH/c1-5-11-7-6-8-12-9-14(19-15(11)12)13(18)10-17-16(2,3)4;/h6-9,13,17-18H,5,10H2,1-4H3;1H/t13-;/m0./s1
- InChI Key: KJBONRGCLLBWCJ-ZOWNYOTGSA-N
- SMILES: Cl.O1C2C(=CC=CC=2C=C1[C@H](CNC(C)(C)C)O)CC
Computed Properties
- Exact Mass: 297.15000
- Monoisotopic Mass: 297.1495567g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 287
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 45.4Ų
Experimental Properties
- Melting Point: 119-121°C
- PSA: 45.40000
- LogP: 4.60960
- Specific Rotation: 20365 -136.0° (c = 1.0 in ethanol)
(S)-Bufuralol Hydrochloride Customs Data
- HS CODE:2932999099
- Customs Data:
China Customs Code:
2932999099Overview:
2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
(S)-Bufuralol Hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B689535-1mg |
(S)-Bufuralol Hydrochloride |
57704-10-6 | 1mg |
$ 215.00 | 2023-09-08 | ||
| TRC | B689535-2mg |
(S)-Bufuralol Hydrochloride |
57704-10-6 | 2mg |
$ 385.00 | 2023-09-08 | ||
| TRC | B689535-5mg |
(S)-Bufuralol Hydrochloride |
57704-10-6 | 5mg |
$ 951.00 | 2023-09-08 | ||
| TRC | B689535-10mg |
(S)-Bufuralol Hydrochloride |
57704-10-6 | 10mg |
$ 1629.00 | 2023-04-18 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-212877-1mg |
(S)-Bufuralol Hydrochloride, |
57704-10-6 | 98% | 1mg |
¥2708.00 | 2023-09-05 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-212877-1 mg |
(S)-Bufuralol Hydrochloride, |
57704-10-6 | 98% | 1mg |
¥2,708.00 | 2023-07-10 |
(S)-Bufuralol Hydrochloride Related Literature
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
Additional information on (S)-Bufuralol Hydrochloride
(S)-Bufuralol Hydrochloride: A Comprehensive Overview
(S)-Bufuralol Hydrochloride, also known as CAS No. 57704-10-6, is a compound of significant interest in the field of pharmacology and drug development. This compound has garnered attention due to its unique properties and potential applications in various therapeutic areas. In this article, we will delve into the latest research findings, structural characteristics, and potential uses of (S)-Bufuralol Hydrochloride.
The chemical structure of (S)-Bufuralol Hydrochloride is a derivative of bufuralol, a known β-adrenergic receptor antagonist. The (S) configuration denotes the specific stereochemistry of the molecule, which plays a crucial role in its pharmacokinetic and pharmacodynamic properties. Recent studies have highlighted the importance of stereochemistry in drug design, emphasizing how minor structural differences can significantly impact efficacy and safety.
One of the most promising aspects of (S)-Bufuralol Hydrochloride is its potential as a tool in cardiovascular research. Preclinical studies have demonstrated its ability to modulate β-adrenergic signaling, making it a candidate for treating conditions such as hypertension and heart failure. Furthermore, its hydrochloride salt form enhances solubility and bioavailability, which are critical factors for drug delivery.
Recent advancements in synthetic chemistry have also improved the production process of (S)-Bufuralol Hydrochloride. Researchers have developed more efficient synthesis pathways that minimize waste and improve yield, aligning with current trends toward sustainable pharmaceutical manufacturing. These innovations not only make the compound more accessible for research purposes but also pave the way for potential large-scale production.
In terms of clinical applications, (S)-Bufuralol Hydrochloride has shown promise in preclinical models of chronic heart failure. Studies indicate that it may improve cardiac function by enhancing contractility without inducing adverse effects commonly associated with traditional β-blockers. This selective action underscores its potential as a next-generation therapeutic agent.
Moreover, ongoing research is exploring the role of (S)-Bufuralol Hydrochloride in neuroprotection. Emerging evidence suggests that it may exert neuroprotective effects through modulation of adrenergic pathways, offering new avenues for treating neurodegenerative disorders such as Alzheimer's disease. These findings highlight the versatility of the compound across multiple therapeutic domains.
The future outlook for (S)-Bufuralol Hydrochloride is bright, with ongoing clinical trials assessing its safety and efficacy in human subjects. If successful, it could become a valuable addition to the arsenal of treatments for cardiovascular and neurological conditions. Researchers are also investigating its potential as a precursor for other bioactive compounds, further expanding its utility in drug discovery.
In conclusion, (S)-Bufuralol Hydrochloride, with its unique stereochemical properties and diverse therapeutic applications, represents a significant advancement in pharmacological research. As new studies continue to uncover its full potential, this compound stands at the forefront of innovative drug development.
57704-10-6 ((S)-Bufuralol Hydrochloride) Related Products
- 57704-16-2(1'-Hydroxybufuralol)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)